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Introduction
Lente insulin, a porcine insulin zinc suspension, is an intermediate-acting insulin commonly

utilized in the management of diabetes mellitus in canines.[1][2][3] Marketed under brand

names such as Vetsulin® and Caninsulin®, its composition of 35% amorphous (rapid-acting)

and 65% crystalline (long-acting) insulin provides a biphasic activity profile, which can be

advantageous in controlling postprandial hyperglycemia in dogs.[4][5] In diabetic dogs, Lente
insulin typically exhibits two peaks of activity, with the first occurring at 2 to 6 hours and the

second between 8 and 14 hours post-administration.[4][5] The onset of action can range from

0.5 to 2 hours, and the duration of activity varies from 10 to 24 hours.[4][5] This document

provides detailed application notes and protocols for the administration of Lente insulin in

canines for research and clinical settings.

Data Presentation: Quantitative Dosing and
Monitoring Guidelines
The following tables summarize the key quantitative parameters for the administration and

monitoring of Lente insulin in canines.

Table 1: Initial Dosing Protocol for Lente Insulin in Canines
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Parameter Recommendation Notes

Starting Dose (Once Daily)
0.5 - 1.0 IU/kg body weight.[4]

[5][6][7][8]

To be administered

concurrently with or

immediately after a meal.[4][5]

[7][8][9] For overweight dogs,

the ideal body weight should

be used for dose calculation.

[8]

Starting Dose (Twice Daily)
0.25 - 0.5 IU/kg body weight,

every 12 hours.[10][11][12][13]

Recommended by the

American Animal Hospital

Association (AAHA) as the

first-choice protocol.[3][14]

Each dose should be given

with a meal.[10][14]

Table 2: Dose Adjustment Protocol

Parameter Recommendation Notes

Adjustment Frequency
No more frequently than every

3-7 days.[6][15]

This allows for the animal's

blood glucose levels to

stabilize after a dose change.

[6]

Adjustment Increment
Approximately 10% per

injection.[6][15]

Small, incremental

adjustments are recommended

to avoid hypoglycemia.[6]

Switching from Once to Twice

Daily Dosing

Decrease the total daily dose

by 25% and administer as two

equal injections 12 hours

apart.[4][5][6][7][16]

For example, a dog receiving

20 IU once daily would be

switched to 15 IU twice daily

(7.5 IU per injection, though

some sources suggest

rounding down and using 7

IU).[7][16]
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Table 3: Blood Glucose Monitoring Parameters

Parameter Target Range Notes

Blood Glucose Nadir
5.5 - 8.5 mmol/L (100 - 150

mg/dL).[16]

The lowest blood glucose level

reached after insulin injection.

Blood Glucose Curve Range

5.5 - 14.0 mmol/L (100 - 250

mg/dL) over the course of the

day.[16]

The goal is to keep blood

glucose below the renal

threshold for a significant

portion of the day.[15]

Pre-insulin Blood Glucose
< 20 mmol/L (< 360 mg/dL).

[17]

Can influence the starting dose

in some protocols.[17]

Experimental Protocols
Protocol 1: Preparation and Administration of Lente
Insulin
1. Materials:

Vial of Lente insulin (Vetsulin® or Caninsulin®).

U-40 insulin syringes.[1][4][5][9]

Sharps disposal container.

2. Procedure:

Remove the Lente insulin vial from refrigeration.

Shake the vial thoroughly until a homogeneous, uniformly milky suspension is obtained.[4][5]

[9] Allow any foam on the surface to disperse before use.[9] Do not use if clumps or white

particles persist after shaking.[9]

Invert the vial and withdraw the prescribed dose of insulin into a U-40 syringe. Ensure there

are no air bubbles.
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The injection should be administered subcutaneously, varying the location between the area

behind the scapulae to the mid-lumbar region, approximately 3/4 to 2 inches from the dorsal

midline.[4]

Pinch a fold of skin and insert the needle.

Administer the full dose of insulin.

Dispose of the syringe and needle in a sharps container.

Return the insulin vial to the refrigerator.[4]

Protocol 2: Generation of a Blood Glucose Curve
1. Objective: To evaluate the efficacy and duration of action of a specific insulin dose.

2. Materials:

Calibrated glucometer and test strips.

Lancets.

Data recording sheet.

3. Procedure:

Withhold food overnight before the first blood glucose measurement.

Obtain a baseline blood glucose reading before the morning meal and insulin injection.

Administer the usual insulin dose and provide the morning meal.[17]

Measure blood glucose every 2 hours for at least 12 hours.[6][18]

Record all blood glucose readings, along with the time of insulin injection and meals.

Plot the blood glucose concentrations against time to visualize the glucose curve.
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Analyze the curve to determine the insulin's onset of action, time to nadir, the nadir value,

and the duration of action.

Protocol 3: Management of Hypoglycemia
1. Objective: To rapidly reverse low blood glucose.

2. Procedure:

At the first signs of hypoglycemia (e.g., weakness, lethargy, stumbling, muscle twitching,

seizures), immediately administer a source of glucose.[1]

Administer 1 gram of glucose per kilogram of the dog's body weight.[19] Suitable sources

include corn syrup, honey, or glucose powder.[1][19]

Contact a veterinarian immediately.

Do not administer another dose of insulin until blood glucose levels have stabilized and a

veterinarian has been consulted.
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Caption: Canine Insulin Signaling Pathway.
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Caption: Workflow for Establishing a Lente Insulin Protocol.
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Caption: Logical Relationship for Dose Adjustment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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